Cas no 1856235-46-5 ([2-(Propan-2-yloxy)pyrimidin-5-yl]methanamine)

• Product Name: [2-(Propan-2-yloxy)pyrimidin-5-yl]methanamine
• CAS No: 1856235-46-5
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6592096
• PubChem ID: 115013268
• Update Time: 2023-12-06

[2-(Propan-2-yloxy)pyrimidin-5-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-5247358
• [2-(propan-2-yloxy)pyrimidin-5-yl]methanamine
• 1856235-46-5
• [2-(Propan-2-yloxy)pyrimidin-5-yl]methanamine

• Inchi： 1S/C8H13N3O/c1-6(2)12-8-10-4-7(3-9)5-11-8/h4-6H,3,9H2,1-2H3
• InChI Key： MKUSRZVADXONND-UHFFFAOYSA-N
• SMILES： O(C1N=CC(=CN=1)CN)C(C)C

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61Ų